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Compound of Interest

Compound Name: Salicyluric Acid

Cat. No.: B018661 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salicyluric acid is the primary metabolite of salicylic acid, formed in the liver by conjugation

with the amino acid glycine.[1] As salicylic acid is the active metabolite of acetylsalicylic acid

(aspirin), a widely used nonsteroidal anti-inflammatory drug (NSAID), monitoring its metabolic

fate is crucial in pharmacokinetic and drug metabolism studies.[2] Nuclear Magnetic

Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous

structural elucidation of metabolites like salicyluric acid. This document provides a

comprehensive guide, including detailed protocols for one-dimensional (¹H, ¹³C) and two-

dimensional (COSY, HSQC, HMBC) NMR experiments to confirm the molecular structure of

salicyluric acid.

Molecular Structure and Biotransformation

Salicyluric acid is formed by the enzymatic conjugation of salicylic acid with glycine. This

biotransformation is a key pathway for the detoxification and excretion of salicylates.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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